Cas no 2460748-59-6 (8-bromo-7-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)

8-Bromo-7-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a fluorinated and brominated tetrahydroisoquinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a rigid, substituted isoquinoline scaffold, which may enhance binding affinity in drug discovery contexts. The bromo and fluoro substituents introduce halogenic diversity, enabling further functionalization via cross-coupling reactions or serving as pharmacophores. The hydrochloride salt form improves solubility and stability for handling and storage. Its structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. The dimethyl substitution at the 4-position adds steric constraints, potentially influencing selectivity in molecular interactions.

8-bromo-7-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride structure

2460748-59-6 structure

Product Name:8-bromo-7-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

CAS No:2460748-59-6

MF:C₁₁H₁₄BrClFN

MW:294.590964794159

MDL:MFCD32702830

CID:5360012

PubChem ID:154848883

Update Time:2025-06-07

8-bromo-7-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

- 8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride
- Z4512074118
- 8-bromo-7-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
- MDL： MFCD32702830
- Inchi： 1S/C11H13BrFN.ClH/c1-11(2)6-14-5-7-8(11)3-4-9(13)10(7)12;/h3-4,14H,5-6H2,1-2H3;1H
- InChI Key： CDLRNNYABALVSG-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC2=C1CNCC2(C)C)F.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 219
Topological Polar Surface Area: 12

8-bromo-7-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Pricemore >>

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